Cas no 63261-16-5 (3-methylpentane-1,5-diyl bis(chloroformate))

• Product Name: 3-methylpentane-1,5-diyl bis(chloroformate)
• CAS No: 63261-16-5
• MF: C₈H₁₂Cl₂O₄
• MW: 243.084481239319
• CID: 959569
• PubChem ID: 6454566
• Update Time: 2025-04-19

3-methylpentane-1,5-diyl bis(chloroformate) Chemical and Physical Properties

Names and Identifiers

• 3-methylpentane-1,5-diyl bis(chloroformate)
• (5-carbonochloridoyloxy-3-methylpentyl) carbonochloridate
• 3-methylpentane-1,5-diyl dichlorocarbonate
• EINECS 264-055-4
• CARBONOCHLORIDIC ACID, 3-METHYL-1,5-PENTANEDIYL ESTER
• 63261-16-5
• DTXSID30212654
• SCHEMBL5836653
• Q75RU4N5EX
• UNII-Q75RU4N5EX
• DB-304825
• SMXZFLGIIZGAHU-UHFFFAOYSA-N
• NS00035403

• Inchi： 1S/C8H12Cl2O4/c1-6(2-4-13-7(9)11)3-5-14-8(10)12/h6H,2-5H2,1H3
• InChI Key： SMXZFLGIIZGAHU-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCC(C)CCOC(=O)Cl

Computed Properties

• Exact Mass: 242.01136
• Monoisotopic Mass: 242.0112642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6